N-[Cyano-(2,3-dichlorophenyl)methyl]-2-(2-methoxyethoxy)acetamide

• IUPAC Name: N-[cyano-(2,3-dichlorophenyl)methyl]-2-(2-methoxyethoxy)acetamide
• InChI: InChI=1S/C13H14Cl2N2O3/c1-19-5-6-20-8-12(18)17-11(7-16)9-3-2-4-10(14)13(9)15/h2-4,11H,5-6,8H2,1H3,(H,17,18)
• InChI Key: AABZTSAQWRTGEZ-UHFFFAOYSA-N
• Canonical SMILES: COCCOCC(=O)NC(C#N)C1=C(C(=CC=C1)Cl)Cl
• Molecular Formula: C13H14Cl2N2O3
• Molecular Weight: 317.16 g/mol

Description

“N-[Cyano-(2,3-dichlorophenyl)methyl]-2-(2-methoxyethoxy)acetamide” is a derivative of cyanoacetamide. Cyanoacetamide derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Synthesis Analysis

The synthesis of cyanoacetamides may be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives. The direct treatment of different amines with methyl cyanoacetate without solvent at room temperature afforded the target N-substituted cyanoacetamide compounds.

Molecular Structure Analysis

The molecular formula of “N-[Cyano-(2,3-dichlorophenyl)methyl]-2-(2-methoxyethoxy)acetamide” is C9H6Cl2N2O. Its molecular weight is 229.06.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are privileged structures and are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

The molecular formula of “N-[Cyano-(2,3-dichlorophenyl)methyl]-2-(2-methoxyethoxy)acetamide” is C9H6Cl2N2O. Its molecular weight is 229.06.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Medicinal chemists use it to synthesize bioactive compounds, including pharmaceuticals and agrochemicals. .

Thiophene Derivatives

• The microwave irradiation of cyanoacetamides with cyclohexanone, sulfur, and aluminum oxide under solvent-free conditions yields thiophene derivatives . .

Fluorescent Compounds

• Researchers have explored the synthesis of bis-(3-cyano-2-pyridones) derivatives from 2-cyanoacetamide . .

Mechanism of Action

The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions. In addition, the diverse biological activities reported for many derivatives of cyanoacetamide have also drawn the attention of biochemists in the last decade.

Future Directions

Cyanoacetamide derivatives have potential in evolving better chemotherapeutic agents. The main objective of the present survey is to provide a comprehensive account of the synthetic utility of N-aryl and/or heteryl cyanoacetamides in building various organic heterocycles.